Cas no 120077-70-5 (ETHANONE, 1-[4-BROMO-3-(TRIFLUOROMETHYL)PHENYL]-)

• Product Name: ETHANONE, 1-[4-BROMO-3-(TRIFLUOROMETHYL)PHENYL]-
• CAS No: 120077-70-5
• MF: C₉H₆BrF₃O
• MW: 267.042552471161
• CID: 3433731
• PubChem ID: 22313818
• Update Time: 2025-11-05

ETHANONE, 1-[4-BROMO-3-(TRIFLUOROMETHYL)PHENYL]- Chemical and Physical Properties

Names and Identifiers

• ETHANONE, 1-[4-BROMO-3-(TRIFLUOROMETHYL)PHENYL]-
• 4'-Bromo-3'-(trifluoromethyl)acetophenone
• 1-(4-Bromo-3-trifluoromethyl-phenyl)-ethanone
• 1-[4-Bromo-3-(trifluoromethyl)phenyl]ethan-1-one
• 1-[4-bromo-3-(trifluoromethyl)phenyl]ethanone
• 1-(4-Bromo-3-(trifluoromethyl)phenyl)ethan-1-one
• DB-201478
• 1-[4-bromo-3-(trifluoromethyl)phenyl]-1-ethanone
• MFCD24148371
• SCHEMBL2094868
• AKOS020277984
• EN300-194265
• 120077-70-5
• VEA07770
• CS-0442201
• G41131
• PS-11425
• AS-813/43501814
• DTXSID401252872
• 963-755-3
• 1-(4-bromo-3-(trifluoromethyl)phenyl)ethanone

• Inchi： 1S/C9H6BrF3O/c1-5(14)6-2-3-8(10)7(4-6)9(11,12)13/h2-4H,1H3
• InChI Key： PXWQPRQCBQCKFI-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C)=O)C=C1C(F)(F)F

Computed Properties

• Exact Mass: 265.95541g/mol
• Monoisotopic Mass: 265.95541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1Ų

Additional information on ETHANONE, 1-[4-BROMO-3-(TRIFLUOROMETHYL)PHENYL]-

Research Briefing on ETHANONE, 1-[4-BROMO-3-(TRIFLUOROMETHYL)PHENYL]- (CAS: 120077-70-5) in Chemical Biology and Pharmaceutical Applications

ETHANONE, 1-[4-BROMO-3-(TRIFLUOROMETHYL)PHENYL]- (CAS: 120077-70-5) is a brominated trifluoromethylphenyl derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been explored for its potential applications in drug discovery, particularly as a key intermediate or pharmacophore in the synthesis of bioactive molecules. Recent studies have highlighted its relevance in targeting specific biological pathways, making it a compound of interest for therapeutic development.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 120077-70-5 as a precursor in the synthesis of novel kinase inhibitors. The research demonstrated that the bromo-trifluoromethylphenyl moiety enhances binding affinity to ATP-binding pockets in kinases, suggesting its utility in designing selective inhibitors for cancer therapy. The study utilized molecular docking and in vitro assays to validate the compound's interaction with targeted kinases, revealing promising inhibitory activity against aberrant signaling pathways in tumor cells.

Further advancements in the application of 120077-70-5 were reported in a 2024 ACS Chemical Biology publication, where it was incorporated into a library of small molecules for high-throughput screening against neurodegenerative disease targets. The compound exhibited moderate activity in modulating protein aggregation, a hallmark of diseases such as Alzheimer's and Parkinson's. Researchers emphasized its potential as a scaffold for developing neuroprotective agents, though further optimization is required to improve blood-brain barrier penetration.

In addition to its therapeutic potential, ETHANONE, 1-[4-BROMO-3-(TRIFLUOROMETHYL)PHENYL]- has been investigated for its chemical properties in material science. A recent Chemical Communications article (2024) described its use in the synthesis of fluorinated organic frameworks, where its electron-withdrawing groups contributed to enhanced thermal stability and electronic properties. This dual applicability in both biomedical and material sciences underscores the versatility of this compound.

Despite these promising findings, challenges remain in the large-scale synthesis and pharmacokinetic optimization of derivatives based on 120077-70-5. Current research efforts are focused on improving yield and selectivity in synthetic routes, as well as addressing potential toxicity concerns. Collaborative studies between academia and industry are expected to drive further innovations in this area, paving the way for clinical translation of related compounds.

In conclusion, ETHANONE, 1-[4-BROMO-3-(TRIFLUOROMETHYL)PHENYL]- (CAS: 120077-70-5) represents a valuable chemical entity with multifaceted applications in drug discovery and material science. Ongoing research continues to uncover its potential, positioning it as a compound of significant interest for future developments in chemical biology and pharmaceutical sciences.